Cas no 1209749-81-4 (ethyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate)

• Product Name: ethyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate
• CAS No: 1209749-81-4
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD09953509
• CID: 1081190
• PubChem ID: 45790125
• Update Time: 2025-04-20

ethyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-1H-pyrrolo[2,3-d]pyrimidine-2-carboxylate
• ethyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate
• Ethyl 4-?chloro-?1H-?pyrrolo[2,?3-?d]?pyrimidine-?2-?carboxylate
• P17309
• Ethyl 4-chloro-3H-pyrrolo[2,3-d]pyrimidine-2-carboxylate
• CS-0049479
• Ethyl4-chloropyrrolo[2,3-d]pyrimidine-2-carboxylate
• 1209749-81-4
• AS-53935
• AKOS037644541

• MDL： MFCD09953509
• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)8-12-6(10)5-3-4-11-7(5)13-8/h3-4H,2H2,1H3,(H,11,12,13)
• InChI Key： GCOHXMYOLTXTMF-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CNC2=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų